5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-chloro-3-methyl-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C11H9ClN2O/c1-8-10(7-15)11(12)14(13-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key: DKZPJLZXLKAMDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C=O)Cl)C2=CC=CC=C2
• Molecular Formula: C11H9ClN2O
• DSSTOX Substance ID: DTXSID10346527
• Molecular Weight: 220.65 g/mol
• CAS RN: 947-95-5

Description

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde is a chemical compound with the molecular formula C11H9ClN2O. It is a highly versatile intermediate used in the synthesis of various pyrazole derivatives.

Synthesis Analysis

The compound can be synthesized from 3-methyl-1-phenyl-5-pyrazolone under Vilsmeier-Haack reaction conditions. The reaction involves the addition of phosphoryl chloride to ice-cold dimethylformamide, followed by the addition of 3-methyl-1-phenyl-5-pyrazolone. The reaction mixture is then heated under reflux.

Molecular Structure Analysis

The crystal structure of the compound has been determined by X-ray diffraction method. The crystal belongs to the monoclinic space group P 2 1 / c. The aldehydic fragment is almost coplanar with the adjacent pyrazole ring, but the two ring planes are inclined at 72.8 (1)º.

Chemical Reactions Analysis

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde has been used as a starting material in the synthesis of various compounds. For instance, it has been used in the synthesis of thiolates, azides, amines, and fused pyrazolo heterocycles via cyclocondensation reactions.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 220.65 g/mol. Its InChI code is 1S/C11H9ClN2O/c1-8-10(7-15)11(12)14(13-8)9-5-3-2-4-6-9/h2-7H,1H3.

Scientific Research Applications

Synthesis of Pyrazole Derivatives

The compound serves as a versatile intermediate in the synthesis of new pyrazole derivatives. . This structural feature is crucial for the compound’s reactivity and its ability to form various derivatives.

Antimicrobial and Antiviral Applications

Pyrazole derivatives, including those derived from the title compound, have shown a wide spectrum of biological activities. .

Anti-inflammatory and Anticancer Properties

The compound’s derivatives have been explored for their anti-inflammatory and anticancer activities. .

Insecticidal and Herbicidal Uses

Some derivatives synthesized from this compound exhibit insecticidal and herbicidal activities. .

Plant Growth Regulation

The compound has also been used to synthesize derivatives that act as plant growth regulators. .

Synthesis of Heterocyclic Chalcones

It has been employed in the synthesis of novel heterocyclic chalcones, which are designed as promising anti-tubercular agents. .

Safety and Hazards

The compound is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes: rinsing cautiously with water for several minutes.

Mechanism of Action

Target of Action

It is known that pyrazole derivatives, to which this compound belongs, have a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, anticancer, insecticidal, herbicidal, and plant growth regulatory activities .

Mode of Action

It is known to participate in the synthesis of 2-((5-phenoxy-3-methyl-1-phenyl-1h-pyrazol-4-yl)methylene)hydrazinecarbothiomide derivatives , which suggests that it may interact with its targets through the formation of these derivatives.

Action Environment

It is known that the compound can be synthesized under vilsmeier-haack reaction conditions , suggesting that its action may be influenced by the chemical environment.

Synthesis routes and methods

Procedure details

A solution containing 1.0 g of 5-methyl-2-phenyl-2H-pyrazol-3-ol (commercially available e.g. Aldrich M7,080-0) and 2.1 ml of phosphorus oxychloride in 10 ml of anhydrous N,N-dimethylformamide was stirred under nitrogen at 100° C. for 4 h. The mixture was poured into 70 ml of saturated sodium hydrogen carbonate and extracted three times with 60 ml of dichloromethane. The combined extracts were dried over magnesium sulphate, filtered and evaporated. The residue was purified by chromatography on silica gel using dichloromethane/methanol for the elution to give 177 mg of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde as yellow needles.

Q & A

A: The molecular formula of 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde is C₁₁H₉ClN₂O, and its molecular weight is 220.66 g/mol. []

A: Researchers commonly characterize this compound using Infrared (IR) spectroscopy, ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS). These techniques provide information about the functional groups, connectivity, and molecular weight of the compound. [, , ]

A: While specific stability data may vary, research indicates that 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde serves as a versatile building block in organic synthesis. It undergoes various reactions like condensation [], nucleophilic substitution [], and cyclocondensation [, ] to yield diverse derivatives.

A: Current research primarily focuses on utilizing this compound as a building block for synthesizing other compounds, including heterocycles like pyrazoles, thiazoles, and oxadiazoles. [, , ] Its catalytic properties remain largely unexplored.

A: Structural modifications significantly impact the compound's reactivity. For example, replacing the chlorine atom with different substituents like aryloxy or amino groups alters its reaction pathway and product formation. [, ] The nature of the aryl substituent at the 1-position of the pyrazole ring also influences the reaction outcome. []

ANone: Common analytical techniques include:

• Spectroscopy: IR, ¹H NMR, ¹³C NMR, and MS for structural elucidation. [, , ]

A: Researchers are exploring alternative synthetic routes and starting materials to access similar or improved compounds. This exploration involves modifying the substitution pattern on the pyrazole ring or exploring different heterocyclic scaffolds. []

ANone: Essential resources include:

ANone: While a comprehensive historical account is unavailable, research on this compound and its derivatives has gained momentum in recent decades, driven by its potential in medicinal chemistry and materials science. The development of efficient synthetic routes and the exploration of its diverse reactivity represent significant milestones in this field.

ANone: The compound's versatility as a building block finds applications in:

• Medicinal Chemistry: Synthesis of biologically active compounds, particularly in the development of anticonvulsant agents and potential drug candidates. [, ]